2,5-dichloro-N-[4-(1H-tetrazol-1-yl)phenyl]benzenesulfonamide

• Molecular Formula: C13H9Cl2N5O2S
• Molecular Weight: 370.2 g/mol
• IUPAC Name: 2,5-dichloro-N-[4-(tetrazol-1-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C13H9Cl2N5O2S/c14-9-1-6-12(15)13(7-9)23(21,22)17-10-2-4-11(5-3-10)20-8-16-18-19-20/h1-8,17H
• InChI Key: ALVVRSPSGKGHGF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NS(=O)(=O)C2=C(C=CC(=C2)Cl)Cl)N3C=NN=N3

Description

2,5-Dichloro-N-[4-(1H-tetrazol-1-yl)phenyl]benzenesulfonamide is a benzenesulfonamide derivative characterized by a sulfonamide backbone substituted with two chlorine atoms at the 2- and 5-positions of the benzene ring. The para-aminophenyl group is further functionalized with a 1H-tetrazole moiety. This compound’s structure combines sulfonamide pharmacophores with a tetrazole ring, a bioisostere for carboxylic acids, which enhances metabolic stability and binding affinity in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,5-dichloro-N-[4-(1H-tetrazol-1-yl)phenyl]benzenesulfonamide typically involves the formation of the tetrazole ring followed by the introduction of the sulfonamide group. One common method involves the reaction of 2,5-dichlorobenzenesulfonyl chloride with 4-(1H-tetrazol-1-yl)aniline under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or acetonitrile, with a base like triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally

Biological Activity

2,5-Dichloro-N-[4-(1H-tetrazol-1-yl)phenyl]benzenesulfonamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies, supported by data tables and research findings.

Chemical Structure and Properties

The chemical structure of 2,5-dichloro-N-[4-(1H-tetrazol-1-yl)phenyl]benzenesulfonamide can be represented as follows:

$$\text{C}_{11}\text{H}_{9}\text{Cl}_{2}\text{N}_{5}\text{O}_{2}\text{S}$$

This compound features a sulfonamide group , which is known for its diverse biological activities, including antibacterial and antitumor effects.

Antimicrobial Activity

The compound's sulfonamide moiety is associated with antimicrobial properties. A study on various tetrazole derivatives showed that compounds similar to 2,5-dichloro-N-[4-(1H-tetrazol-1-yl)phenyl]benzenesulfonamide exhibited moderate antibacterial activity against strains such as Staphylococcus aureus and Escherichia coli . The introduction of electron-withdrawing groups like chlorine enhances the antimicrobial efficacy of sulfonamides.

Case Studies

• Anticancer Activity : In vitro studies have shown that related tetrazole compounds can inhibit cancer cell proliferation. For instance, certain derivatives were effective against colon carcinoma cell lines, demonstrating the potential for further exploration of 2,5-dichloro-N-[4-(1H-tetrazol-1-yl)phenyl]benzenesulfonamide in cancer therapy .
• Neuroprotective Effects : Some tetrazole derivatives have been noted for their neuroprotective properties, potentially beneficial in neurodegenerative diseases. This suggests that 2,5-dichloro-N-[4-(1H-tetrazol-1-yl)phenyl]benzenesulfonamide may warrant investigation for similar effects.

Data Tables

Activity Type	Inhibition Percentage	Reference
Anticholinesterase	29.56% (Compound 2)
Antibacterial (E. coli)	Moderate Activity
Anticancer (Colon Carcinoma)	Effective

Comparison with Similar Compounds

Structural and Physicochemical Properties

The closest analog identified is 4-[[4-[bis(2-hydroxyethyl)amino]phenyl]azo]-2,5-dichloro-N-(2-chloroethyl)benzenesulfonamide (CAS 70865-32-6, ), which shares the dichlorobenzenesulfonamide core but differs in substituents. Key structural and property comparisons are summarized below:

Property	Target Compound	CAS 70865-32-6 ()
Molecular Formula	C₁₃H₁₀Cl₂N₄O₂S (hypothetical)	C₁₈H₂₁Cl₃N₄O₄S
Substituents	2,5-Cl; 4-(tetrazol-1-yl)phenyl	2,5-Cl; azo-linked bis(2-hydroxyethyl)amino group
LogP (Predicted)	~2.0–2.5 (tetrazole increases polarity)	2.91
Key Functional Groups	Tetrazole (bioisostere)	Azo, hydroxyethyl (solubilizing groups)

Analysis :

• Tetrazole vs. Azo Groups : The tetrazole group in the target compound introduces higher polarity compared to the azo group in CAS 70865-32-6, likely reducing LogP and improving aqueous solubility. Tetrazoles also mimic carboxylates in hydrogen bonding, enhancing receptor interactions in medicinal chemistry .
• Chloroethyl vs.

Analytical Methods

Reverse-Phase HPLC :

• CAS 70865-32-6 : Separated using a Newcrom R1 column with mobile phases containing acetonitrile, water, and phosphoric acid (replaced with formic acid for MS compatibility) . Retention behavior is influenced by its LogP (2.91) and hydroxyethyl/azo substituents.
• Target Compound : Expected to exhibit shorter retention times due to the polar tetrazole group. A modified mobile phase (e.g., higher aqueous content) may optimize separation.

Structural Characterization :

• X-ray crystallography using programs like SHELX () is a standard method for determining sulfonamide derivatives’ crystal structures. The tetrazole’s planar geometry may influence packing efficiency compared to bulkier azo groups.

Cytotoxicity Screening :

• The SRB (sulforhodamine B) assay () is widely used for anticancer drug screening.
• Hypothetical Activity : The tetrazole moiety may enhance binding to zinc-containing enzymes (e.g., carbonic anhydrase), differentiating it from CAS 70865-32-6, which lacks metal-chelating groups.

Therapeutic Potential:

• CAS 70865-32-6 : Likely explored for dye or alkylating applications due to its azo and chloroethyl groups.
• Target Compound : More suited for targeting metalloenzymes or receptors where tetrazole bioisosterism is advantageous (e.g., antihypertensive or anti-inflammatory agents).